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Compound of Interest

Compound Name: AG-490

CAS No.: 134036-52-5

Cat. No.: B1141863

Get Quote

Executive Summary
AG-490 is a tyrphostin tyrosine kinase inhibitor widely used to block the JAK2/STAT3 signaling

pathway. However, its high hydrophobicity and chemical instability in aqueous solution present

significant challenges. Improper handling leads to precipitation, compound degradation, and

inconsistent IC50 values. This guide provides a self-validating technical framework for

dissolving, storing, and applying AG-490 to ensure experimental reproducibility.

Part 1: Solubility & Stock Preparation
Q: What is the optimal solvent for AG-490, and why is water not
recommended?
A: AG-490 is practically insoluble in water. Attempting to dissolve it directly in aqueous buffers

(like PBS) will result in immediate precipitation.

Recommended Solvent:DMSO (Dimethyl Sulfoxide) is the gold standard. It creates a stable,

high-concentration stock solution.
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Alternative:Ethanol (100%) can be used but is less ideal due to higher volatility and lower

solubility limits compared to DMSO.

Solvent Solubility Limit
Recommended
Stock Conc.[1]

Notes

DMSO ~100 mg/mL 10 – 25 mM

Preferred. High

solubility; stable at

-20°C.

Ethanol ~10 mg/mL 5 – 10 mM

Use only if cells are

hypersensitive to

DMSO.

Water/PBS < 0.1 mg/mL N/A
DO NOT USE.

Causes precipitation.

Q: How do I prepare a 25 mM stock solution?
A: To prepare a stock solution, you must calculate the volume based on the molecular weight of

AG-490 (294.30 g/mol ).

Protocol:

Weigh 7.36 mg of AG-490 powder.

Add 1.0 mL of high-grade, anhydrous DMSO.

Vortex vigorously for 30–60 seconds until the solution is perfectly clear and yellow.

Visual Check: Hold the tube against a light source. If any particulates remain, sonicate in a

water bath for 5 minutes at room temperature.

Part 2: Storage & Stability (Critical)
Q: AG-490 is reported to be unstable. How do I prevent degradation?
A: AG-490 is sensitive to freeze-thaw cycles and light. Degradation products can be cytotoxic

or inactive, leading to false negatives.
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The "Single-Use" Rule: Never store the bulk stock tube after opening.

Aliquoting Strategy: Immediately after dissolution, dispense the stock into small aliquots

(e.g., 20–50 µL) in light-protected (amber) microcentrifuge tubes.

Storage Conditions:

Temp: -20°C or -80°C.

Duration: Stable for ~6 months at -80°C.

Thawing: Thaw an aliquot once for the experiment and discard the remainder.

Visualizing the Workflow
The following diagram outlines the critical path from powder to assay, emphasizing the "No

Freeze-Thaw" checkpoint.
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Caption: Critical workflow for AG-490 preparation. Note the strict "Discard Remainder" step to

prevent degradation.

Part 3: Cell Culture Application & Troubleshooting
Q: How do I dilute the stock into media without causing precipitation?
A: "Solvent shock" occurs when a hydrophobic stock hits aqueous media too fast.

The Problem: Adding 100% DMSO stock directly to a large volume of cold media often

causes AG-490 to crash out as microscopic crystals.

The Solution (Stepwise Dilution):
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Prepare an intermediate dilution (e.g., 10x working conc) in media or PBS containing 10%

DMSO first.

Add this intermediate to your final cell culture well.

Example: To achieve 50 µM final conc:

Dilute 25 mM stock 1:50 into media (creates 500 µM intermediate).

Add this 1:10 to the cells.

Final DMSO Limit: Ensure the final DMSO concentration in the well is < 0.1% (or < 0.2%

max) to avoid solvent toxicity.

Q: What is the biological mechanism I should be observing?
A: AG-490 selectively inhibits the JAK2 kinase, which prevents the phosphorylation and

dimerization of STAT3. This blocks the translocation of STAT3 to the nucleus, inhibiting gene

transcription related to cell survival and proliferation.
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Caption: Mechanism of Action. AG-490 targets JAK2, preventing the downstream

phosphorylation and activation of STAT3.[2][3][4]
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Symptom Probable Cause Corrective Action

Crystals visible in media Solvent Shock / High Conc.

Pre-warm media to 37°C. Use

stepwise dilution. Do not

exceed solubility limit (~100

µM in media).

Media turns cloudy Precipitation

Discard.[5][6] Prepare fresh

dilution. Vortex stock before

diluting.

No biological effect Compound Degradation

Did you freeze-thaw the stock?

Use a fresh aliquot. Check

expiration (Solid: 2 yrs;

Solution: 6 mos).

High cell death in control DMSO Toxicity

Calculate final DMSO %. It

must be < 0.1%.[7] Include a

"Vehicle Only" control to

normalize data.

Inconsistent IC50 Variable Potency

AG-490 is unstable.

Standardize time between

thawing and adding to cells

(keep < 15 mins).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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